Cas no 1378617-16-3 (3-(3,5-dihydroxyphenyl)-3-oxopropanenitrile)

3-(3,5-dihydroxyphenyl)-3-oxopropanenitrile structure
1378617-16-3 structure
Product Name:3-(3,5-dihydroxyphenyl)-3-oxopropanenitrile
CAS No:1378617-16-3
MF:C9H7NO3
MW:177.156782388687
CID:839741
Update Time:2023-11-19

3-(3,5-dihydroxyphenyl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(3,5-dihydroxyphenyl)-3-oxopropanenitrile
    • CID 91756222
    • Benzenepropanenitrile, 3,5-dihydroxy-β-oxo-
    • 3,5-Dihydroxy-β-oxobenzenepropanenitrile
    • MDL: MFCD09745877
    • Inchi: 1S/C9H7NO3/c10-2-1-9(13)6-3-7(11)5-8(12)4-6/h3-5,11-12H,1H2
    • InChI Key: RNOSWKINJRYOST-UHFFFAOYSA-N
    • SMILES: OC1C=C(C=C(C(CC#N)=O)C=1)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 233
  • Topological Polar Surface Area: 81.3
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.